Cas no 61533-50-4 (benzo[a]tetracene-7,14-dione)
benzo[a]tetracene-7,14-dione structure
Product Name:benzo[a]tetracene-7,14-dione
CAS No:61533-50-4
MF:C22H12O2
MW:308.32948589325
CID:1627395
PubChem ID:182301
Update Time:2025-04-21
benzo[a]tetracene-7,14-dione Chemical and Physical Properties
Names and Identifiers
-
- benzo[a]tetracene-7,14-dione
- Benzo[A]naphthacene-7,14-dione
- DTXSID40210525
- Benzo(a)tetracene-7,14-dione
- 61533-50-4
-
- Inchi: 1S/C22H12O2/c23-21-17-10-9-13-5-3-4-8-16(13)20(17)22(24)19-12-15-7-2-1-6-14(15)11-18(19)21/h1-12H
- InChI Key: ODPKMPCSQJZEPY-UHFFFAOYSA-N
- SMILES: O=C1C2C=C3C=CC=CC3=CC=2C(C2C=CC3C=CC=CC=3C=21)=O
Computed Properties
- Exact Mass: 308.08376
- Monoisotopic Mass: 308.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
benzo[a]tetracene-7,14-dione Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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